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Compound of Interest

Compound Name: Methyl 2-(chloromethyl)nicotinate

Cat. No.: B109170 Get Quote

Essential Safety and Handling Guide for Methyl 2-
(chloromethyl)nicotinate
This guide provides crucial safety and logistical information for the handling and disposal of

Methyl 2-(chloromethyl)nicotinate, tailored for researchers, scientists, and drug development

professionals. Following these procedures is vital for ensuring laboratory safety and proper

chemical management.

Chemical and Physical Properties
A summary of key quantitative data for Methyl 2-(chloromethyl)nicotinate is presented below.

Property Value

CAS Number 177785-14-7

Molecular Formula C₈H₈ClNO₂

Molecular Weight 185.61 g/mol
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Methyl 2-(chloromethyl)nicotinate is a chemical that requires careful handling to avoid

exposure. Based on data for closely related compounds, it should be treated as a substance

that can cause skin, eye, and respiratory irritation.[1][2][3]

Required Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses with side shields conforming to

EN166, ANSI Z87.1, or other appropriate government standards.[1]

Hand Protection: Use chemically impermeable gloves (e.g., nitrile, neoprene).[4] Gloves

must be inspected before use, and proper removal techniques should be employed to

prevent skin contact.[1]

Skin and Body Protection: A standard laboratory coat is required. For tasks with a higher risk

of splashing, additional protective clothing may be necessary.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably a

chemical fume hood.[1] If dust or aerosols are generated and engineering controls are

insufficient, a NIOSH/MSHA-approved respirator should be worn.[5]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical for safety. The following steps outline the

process from preparation to post-handling cleanup.

Pre-Handling Preparations
Review Safety Data Sheet (SDS): Always consult the most recent SDS for Methyl 2-
(chloromethyl)nicotinate before use.

Verify Engineering Controls: Ensure a chemical fume hood, eyewash station, and safety

shower are accessible and in good working order.[6]

Assemble PPE: Gather all required PPE and inspect it for any damage.
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Prepare Workspace: Clear the work area of any unnecessary items to prevent clutter and

potential contamination.

Chemical Handling Procedure
Work in a Fume Hood: All manipulations of Methyl 2-(chloromethyl)nicotinate should be

performed inside a certified chemical fume hood to minimize inhalation exposure.[1]

Don PPE: Put on your lab coat, safety glasses, and gloves before handling the chemical.

Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. Avoid

creating dust or aerosols.[1][4]

Weighing and Transfer: If weighing the solid, do so in the fume hood. Keep the container

closed when not in use.

Reaction Setup: If using in a reaction, ensure the apparatus is securely clamped and any

potential pressure buildup can be safely vented.

Post-Handling Procedures
Decontamination: Clean the work surface and any equipment used with an appropriate

solvent and then soap and water.

Proper Storage: Store the chemical in a tightly sealed, suitable container in a cool, dry, and

well-ventilated area.[7]

PPE Removal: Remove gloves using the proper technique (without touching the outer

surface) and dispose of them in the designated waste container.[1] Remove your lab coat

and wash hands thoroughly with soap and water.[1]

Emergency and First Aid Plan
In the event of an accidental exposure, immediate action is critical.

Inhalation: Move the affected person to fresh air.[4] If breathing is difficult, provide oxygen.[4]

If not breathing, begin artificial respiration.[4] Seek immediate medical attention.[4]
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Skin Contact: Immediately remove all contaminated clothing.[4] Wash the affected area with

soap and plenty of water.[4] Consult a doctor.[4]

Eye Contact: Rinse the eyes with pure water for at least 15 minutes, holding the eyelids

open.[4] Seek immediate medical attention.[4]

Ingestion: Rinse the mouth with water.[4] Do not induce vomiting.[4] Never give anything by

mouth to an unconscious person.[4] Call a doctor or Poison Control Center immediately.[4]

Spills: In case of a spill, evacuate personnel to a safe area.[4] Avoid dust formation and

breathing vapors.[4] Use personal protective equipment and collect the spilled material for

disposal, then clean the area.[4] Prevent the chemical from entering drains.[4]

Disposal Plan
Proper disposal of chemical waste is essential to protect the environment and comply with

regulations.

Unused Chemical: Unused Methyl 2-(chloromethyl)nicotinate should be disposed of as

hazardous waste. Do not mix it with other waste.[8]

Contaminated Materials: All materials that have come into direct contact with the chemical,

such as gloves, weigh boats, and paper towels, must also be treated as hazardous waste.

Waste Collection: Place all waste in a suitable, closed, and clearly labeled container.[4]

Regulatory Compliance: Disposal must be carried out by a licensed professional waste

disposal service and in strict accordance with all local, regional, and national regulations.[7]

Contact your institution's Environmental Health and Safety (EHS) office for specific guidance.
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Caption: Workflow for the safe handling of Methyl 2-(chloromethyl)nicotinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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